molecular formula C11H12N2S B8544710 N-Benzyl-4-methylthiazole-2-amine

N-Benzyl-4-methylthiazole-2-amine

Cat. No. B8544710
M. Wt: 204.29 g/mol
InChI Key: IKMJCEJUMFIXTH-UHFFFAOYSA-N
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Description

N-Benzyl-4-methylthiazole-2-amine is a useful research compound. Its molecular formula is C11H12N2S and its molecular weight is 204.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H12N2S

Molecular Weight

204.29 g/mol

IUPAC Name

N-benzyl-4-methyl-1,3-thiazol-2-amine

InChI

InChI=1S/C11H12N2S/c1-9-8-14-11(13-9)12-7-10-5-3-2-4-6-10/h2-6,8H,7H2,1H3,(H,12,13)

InChI Key

IKMJCEJUMFIXTH-UHFFFAOYSA-N

Canonical SMILES

CC1=CSC(=N1)NCC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

phenylmethanamine (100 mg, 0.93 mmol), 2-chloro-4-methylthiazole (125 mg, 0.93 mmol) and sodium 2-methylpropan-2-olate (179 mg, 1.87 mmol) were suspended in DMA (2 mL) and sealed into a microwave tube. Nitrogen was bubbled through the reaction mixture for 5 minutes. (R)-(-)-1-[(S)-2-(DICYCLOHEXYLPHOSPHINO)FERROCENYL]ETHYLDI-T-BUTYLPHOSPHINE (62.1 mg, 0.11 mmol) and diacetoxypalladium (16.76 mg, 0.07 mmol) were added to the reaction mixture and nitrogen was bubbled through the reaction mixture for a further 5 minutes. The reaction was heated thermally to 100 °C for 30 mins under nitrogen and cooled to RT. No reaction. abandoned.
Quantity
0.00187 mol
Type
reagent
Reaction Step One
Quantity
0.002 L
Type
solvent
Reaction Step Two
Quantity
0.000933 mol
Type
reactant
Reaction Step Three
Quantity
0.000933 mol
Type
reactant
Reaction Step Four
Quantity
0.00011 mol
Type
catalyst
Reaction Step Five
Quantity
0.00011 mol
Type
catalyst
Reaction Step Five

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